Cas no 2138213-52-0 (N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide)

• Product Name: N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide
• CAS No: 2138213-52-0
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 5999662
• PubChem ID: 165465949
• Update Time: 2025-10-29

N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-714651
• rac-N-methyl-1-[(3R,4R)-4-methylpyrrolidin-3-yl]methanesulfonamide
• EN300-765011
• 2138213-52-0
• 2137095-00-0
• N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide

• Inchi： 1S/C7H16N2O2S/c1-6-3-9-4-7(6)5-12(10,11)8-2/h6-9H,3-5H2,1-2H3/t6-,7+/m1/s1
• InChI Key： UDCPUVBSEJFADE-RQJHMYQMSA-N
• SMILES： S(C[C@@H]1CNC[C@H]1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 192.09324893g/mol
• Monoisotopic Mass: 192.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.6Ų

Additional information on N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide

N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide (CAS No. 2138213-52-0): A Comprehensive Overview

N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide (CAS No. 2138213-52-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of methanesulfonamides and is characterized by its unique structural features, which include a pyrrolidine ring and a methyl group substitution. The compound's chiral centers at the 3 and 4 positions of the pyrrolidine ring contribute to its stereochemical complexity and potential biological activity.

The synthesis of N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide involves several steps, including the formation of the pyrrolidine ring, the introduction of the methyl group, and the final methanesulfonamide functional group. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide has been studied for its potential as a modulator of various biological targets. One area of particular interest is its interaction with G protein-coupled receptors (GPCRs), which are crucial in many physiological processes and are common targets for drug development. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity in a manner that could be therapeutically beneficial.

Recent research has also explored the potential of N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide in the treatment of neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Another area where N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide has shown promise is in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to downregulate the expression of oncogenic proteins and induce apoptosis in cancer cells. These findings highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that the compound can effectively reach its target sites in the body. Additionally, its low toxicity profile makes it a promising candidate for further clinical evaluation.

In conclusion, N-methyl-1-[(3S,4S)-4-methylpyrrolidin-3-yl]methanesulfonamide (CAS No. 2138213-52-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in various fields.